![molecular formula C18H24ClNO B4737260 N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride](/img/structure/B4737260.png)
N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride
Overview
Description
N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride, also known as MBDB, is a psychoactive substance that belongs to the phenethylamine family. It is structurally similar to MDMA (Ecstasy) and has been used as a recreational drug. However,
Mechanism of Action
N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride acts as a serotonin-norepinephrine-dopamine releasing agent (SNDRA), which means it increases the levels of these neurotransmitters in the brain. It also has affinity for serotonin and dopamine receptors, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride has been shown to increase heart rate, blood pressure, and body temperature in animal studies. It also increases locomotor activity and produces hyperactivity in rats. In humans, N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride has been reported to produce euphoria, empathy, and increased sociability.
Advantages and Limitations for Lab Experiments
N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride has advantages in lab experiments as it is structurally similar to MDMA, which has been extensively studied for its psychoactive effects. However, N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride has limitations as it is not as widely available and may not be as potent as MDMA.
Future Directions
1. Investigating the potential therapeutic applications of N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride in treating depression and anxiety disorders.
2. Studying the neuroprotective effects of N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride and its potential use in preventing neurodegenerative diseases.
3. Exploring the cognitive enhancing effects of N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride and its potential use in treating cognitive impairments.
4. Investigating the long-term effects of N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride use on the brain and body.
5. Developing more efficient synthesis methods for N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride and other phenethylamine derivatives.
In conclusion, N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride is a psychoactive substance that has potential therapeutic applications and has been studied for its neuroprotective and cognitive enhancing effects. Further research is needed to fully understand its mechanism of action and long-term effects.
Scientific Research Applications
N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride has been studied for its potential therapeutic applications, such as a treatment for depression and anxiety disorders. It has also been investigated for its neuroprotective effects and ability to enhance cognitive function.
properties
IUPAC Name |
N-[[4-[(4-methylphenyl)methoxy]phenyl]methyl]propan-2-amine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO.ClH/c1-14(2)19-12-16-8-10-18(11-9-16)20-13-17-6-4-15(3)5-7-17;/h4-11,14,19H,12-13H2,1-3H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLRWJNWCVADHMI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)COC2=CC=C(C=C2)CNC(C)C.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[(4-methylbenzyl)oxy]benzyl}propan-2-amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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